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Compound of Interest

Compound Name: Mtbe-13C3

CAS No.: 1173023-78-3

Cat. No.: B12055798

Get Quote

As researchers, we often treat stable isotopes with excessive caution due to their high cost and

"labeled" status. It is critical to clarify immediately: Mtbe-13C3 (Methyl tert-butyl ether-13C3) is

a stable isotope. It is non-radioactive and does not require decay-in-storage or radiological

waste protocols.

However, chemically, it retains the hazardous profile of bulk MTBE. It is a RCRA U-Listed

Waste (U210), a highly flammable liquid, and a potential peroxide former. The disposal strategy

focuses on preventing groundwater contamination—where MTBE is notoriously persistent—

and ensuring safe segregation from incompatible oxidizers.

Part 1: Chemical Identity & Hazard Profile
Before initiating disposal, you must validate the chemical state of the material. Mtbe-13C3 is

chemically identical to unlabeled MTBE regarding reactivity and flammability.

Table 1: Critical Disposal Parameters
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Parameter Value / Status Operational Implication

CAS Number 1634-04-4 (Unlabeled generic)

Use for SDS lookup; 13C label

does not alter CAS for safety

purposes.

RCRA Code U210
Classified as a "Toxic Waste"

under 40 CFR 261.33.

Flash Point -28°C (-18°F)

Extreme Fire Hazard.

Ground/bond all transfer

containers.[1]

Water Solubility ~42 g/L (High)

Strictly Prohibited from Sink

Disposal. High mobility in

groundwater.

Peroxide Class
Group B (Concentration

Hazard)

Less prone than diethyl ether,

but must be tested if aged or

evaporated.

Radioactivity None

Dispose of in Chemical waste

streams, not Radioactive

streams.

Part 2: Pre-Disposal Stabilization (The "Trust"
Protocol)
Scientific Integrity Note: Many labs skip peroxide testing for MTBE because it is "less

dangerous" than Diethyl Ether. This is a procedural failure. MTBE can form peroxides upon

exposure to air, which concentrate during evaporation (e.g., rotovap residue). To ensure the

safety of waste handlers downstream, you must validate the peroxide status.

Protocol: Peroxide Validation
Frequency: Perform this test if the container has been open >12 months or if the history is

unknown.[2]
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Visual Inspection: Check for crystals around the cap or stratification in the liquid. If crystals

are present, DO NOT OPEN. Contact EHS immediately for bomb squad intervention.

Test Strip Method:

Use a commercial peroxide test strip (e.g., Quantofix®).

Dip the strip into the solvent for 1 second.

Wait 15-30 seconds (refer to specific strip instructions).

Interpretation:

< 20 ppm: Safe for standard solvent disposal.

> 20 ppm: Must be treated/reduced before disposal.

Stabilization of High Peroxides (>20 ppm):

Method: Add ferrous sulfate (FeSO4) or sodium bisulfite solution to the solvent to reduce

peroxides.

Retest: Confirm peroxides are <20 ppm before adding to the waste carboy.

Part 3: Waste Stream Segregation
Proper segregation prevents dangerous exothermic reactions in the waste drum.

Primary Stream:Non-Halogenated Organic Solvents.[3]

Compatible with: Acetone, Methanol, Acetonitrile, Ethanol, Hexane.[3]

Strictly Incompatible (Do NOT Mix):

Strong Oxidizers: Perchlorates, Nitric Acid (Risk of explosion).

Strong Acids: Sulfuric Acid (Exothermic polymerization risk).
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Halogenated Solvents: While chemically compatible, mixing MTBE (non-halogenated) with

Chloroform/DCM (halogenated) increases the cost of disposal significantly. Keep separate

if possible for economic efficiency.

Part 4: The Disposal Workflow
The following diagram outlines the decision logic for disposing of Mtbe-13C3, ensuring

regulatory compliance and safety.
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Identify Mtbe-13C3 Waste

Check Container History
(Open > 12 Months?)

Visual Inspection:
Crystals/Solids?

Yes/Unknown

Segregate Stream:
Non-Halogenated Solvents

No (Fresh)STOP: Do Not Touch
Contact EHS/Bomb Squad

Yes (Crystals)

Test Peroxides
(Quantofix Strips)

No

Peroxides > 20ppm?

Treat with FeSO4
(Reduce Peroxides)

Yes No

Retest

Transfer to HDPE/Steel
Waste Carboy

Label: 'Hazardous Waste'
Constituents: MTBE 13C3
Hazard: Flammable, Toxic

Store in Flammable Cabinet
(Away from Oxidizers)

Schedule EHS Pickup
(Code U210)

Click to download full resolution via product page

Figure 1: Decision logic for the safe assessment, treatment, and disposal of Mtbe-13C3.
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Part 5: Operational Procedures
Containerization

Material: Use High-Density Polyethylene (HDPE) or Steel drums. Avoid low-density plastics

which may swell over time.

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

MTBE has a high vapor pressure; a full bottle in a warm lab can pressurize and burst.

Labeling Requirements
Regulatory compliance requires specific labeling.[3] Do not use vague terms like "Organic

Waste."

Tag Must Read: "Hazardous Waste"[3][4][5]

Chemical Name: "Methyl tert-butyl ether" (Adding "13C3" is optional for safety but good for

inventory tracking).

Hazard Checkboxes: [x] Flammable [x] Toxic.

Trace Waste (Rinsate)
Because Mtbe-13C3 is an expensive stable isotope, researchers often rinse vials to recover

material.

Triple Rinse Rule: If a container is "RCRA Empty" (less than 3% by weight remains), the

container itself can often be trash-disposed (defaced labels).

Rinsate Disposal: The solvent used to rinse the vial (e.g., Ethanol) must now be treated as

hazardous waste containing trace MTBE. Dispose of this rinsate in the Non-Halogenated

waste stream.

Part 6: Emergency Response (Spills)
Minor Spill (< 100 mL):

Alert: Notify nearby personnel.
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Ventilate: Open fume hoods; close lab doors.

PPE: Wear nitrile gloves (double gloved) and safety goggles. Note: Nitrile provides splash

protection but MTBE permeates it relatively quickly (< 15 mins). Change gloves immediately

after contact.

Absorb: Use a non-combustible absorbent (vermiculite or spill pads).[6] Do not use paper

towels (increases flammability surface area).

Dispose: Place absorbent in a sealed bag and label as hazardous waste.

Major Spill (> 100 mL or outside fume hood):

Evacuate: Pull the fire alarm if necessary.

Isolate: Close doors to contain vapors.

Call: Contact EHS or Emergency Services.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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